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Compound Name: Heme Oxygenase-1-IN-2

Cat. No.: B12418898 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Heme Oxygenase-1 (HO-1), a 32-kDa heat shock protein, is the inducible isoform of the heme

oxygenase enzyme responsible for the degradation of heme into biliverdin, free iron, and

carbon monoxide (CO).[1] In the context of cancer, HO-1 is frequently overexpressed in various

tumor types, playing a crucial role in promoting cancer cell proliferation, survival, angiogenesis,

and resistance to therapy.[2] The upregulation of HO-1 is often a cytoprotective response to the

oxidative stress characteristic of the tumor microenvironment.[3] By catabolizing pro-oxidant

heme and producing antioxidant molecules like biliverdin (which is subsequently converted to

bilirubin) and CO, HO-1 helps cancer cells to evade apoptosis and withstand anticancer

treatments.[4] Consequently, the inhibition of HO-1 has emerged as a promising therapeutic

strategy to sensitize cancer cells to conventional therapies and inhibit tumor progression.[4]

Heme Oxygenase-1-IN-2 (also referred to as compound 7l in scientific literature) is a novel,

potent, and selective inhibitor of HO-1 with an IC50 of 0.95 µM.[5] This acetamide-based

compound has demonstrated significant in vitro antiproliferative activity against various cancer

cell lines, making it a valuable tool for studying the role of HO-1 in cancer biology and for the

development of novel anticancer therapeutics.[6][2]
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Feature Description

Product Name Heme Oxygenase-1-IN-2

Alternative Names Compound 7l

Chemical Formula C₂₃H₂₂N₄O₂

Molecular Weight 386.45 g/mol

CAS Number 2839158-50-6

Purity >98%

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Store at -20°C. Protect from light.

Quantitative Data
The following tables summarize the in vitro activity of Heme Oxygenase-1-IN-2 in various

cancer cell lines as reported in the literature.[2]

Table 1: Inhibitory Activity of Heme Oxygenase-1-IN-2

Target IC50 (µM)

Heme Oxygenase-1 (HO-1) 0.95

Table 2: Antiproliferative Activity of Heme Oxygenase-1-IN-2

Cell Line Cancer Type GI50 (µM)

DU145 Prostate Cancer > 50

A549 Lung Cancer > 50

U87MG Glioblastoma 15.6

A172 Glioblastoma 25.4
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GI50: The concentration of the inhibitor that causes a 50% reduction in cell growth.

Signaling Pathways and Experimental Workflows
HO-1 Signaling Pathway in Cancer
The diagram below illustrates the central role of HO-1 in promoting cancer cell survival and

proliferation. Various cellular stresses, including oxidative stress and inflammation, lead to the

activation of transcription factors like Nrf2, which in turn upregulate HO-1 expression. The

enzymatic activity of HO-1 produces biliverdin/bilirubin and carbon monoxide, which have anti-

apoptotic and pro-angiogenic effects, contributing to tumor progression and therapeutic

resistance.
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Caption: HO-1 signaling pathway in cancer.
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Experimental Workflow for Assessing Heme Oxygenase-
1-IN-2 Activity
The following diagram outlines a typical experimental workflow for evaluating the efficacy of

Heme Oxygenase-1-IN-2 in cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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